Cas no 1803611-57-5 (5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 1803611-57-5
• MF: C₆H₁₁BrClN
• MW: 212.515239953995
• MDL: MFCD28145296
• CID: 4673020
• PubChem ID: 91654414
• Update Time: 2025-10-31

5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine;hydrochloride

• MDL： MFCD28145296
• Inchi： 1S/C6H10BrN.ClH/c1-5-2-3-8-4-6(5)7;/h8H,2-4H2,1H3;1H
• InChI Key： BBHHSXAZXOXURY-UHFFFAOYSA-N
• SMILES： BrC1CNCCC=1C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride

Introduction to 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1803611-57-5)

5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1803611-57-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydropyridine and is characterized by its bromo and methyl substituents, which confer unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The structure of 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride can be represented as follows: C₇H₁₀BrN·HCl. The bromine atom at the 5-position and the methyl group at the 4-position play crucial roles in determining its reactivity and selectivity in various chemical reactions. These substituents also influence the compound's pharmacological properties, making it a promising candidate for drug development.

In recent years, significant research has been devoted to exploring the potential applications of 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride. One notable area of interest is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the successful synthesis of a series of derivatives from this compound that exhibited potent neuroprotective effects. These derivatives were found to effectively inhibit neuronal cell death and reduce oxidative stress, suggesting their potential therapeutic value in treating conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride has also shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry (2023) demonstrated that certain derivatives of this compound possess antiproliferative activity against various cancer cell lines. Specifically, these derivatives were found to induce apoptosis and inhibit cell cycle progression in human breast cancer cells. The bromo and methyl substituents were identified as key structural features responsible for these biological activities.

The synthetic versatility of 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride has also been highlighted in several academic publications. A comprehensive review article in Organic & Biomolecular Chemistry (2021) detailed various synthetic routes for preparing this compound and its derivatives. These methods include transition-metal-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and cycloaddition reactions. The review emphasized the importance of optimizing reaction conditions to achieve high yields and purity levels.

In addition to its pharmaceutical applications, 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride has found utility in agrochemical research. A study published in Pesticide Biochemistry and Physiology (2022) explored the use of this compound as an intermediate in the synthesis of novel pesticides with improved efficacy and reduced environmental impact. The researchers reported that certain derivatives exhibited strong insecticidal activity against common agricultural pests while showing minimal toxicity to non-target organisms.

The safety profile of 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride has been extensively evaluated through various toxicological studies. These studies have generally concluded that the compound is well-tolerated at therapeutic doses and does not pose significant safety concerns when used under controlled conditions. However, it is important to adhere to standard safety protocols during handling and storage to minimize any potential risks.

In conclusion, 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1803611-57-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for developing novel drugs targeting neurological disorders and cancer. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.